Cas no 847450-36-6 (1,4-Bis(bromomethyl)-2,5-bis(trifluoromethyl)benzene)
847450-36-6 structure
Product Name:1,4-Bis(bromomethyl)-2,5-bis(trifluoromethyl)benzene
CAS No:847450-36-6
MF:C10H6Br2F6
MW:399.953062534332
CID:2805803
PubChem ID:59260576
Update Time:2025-04-21
1,4-Bis(bromomethyl)-2,5-bis(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Bis(trifluoromethyl)-2,5-dibromomethylbenzene
- SCHEMBL2954134
- DTXSID20731384
- 1,4-Bis(bromomethyl)-2,5-bis(trifluoromethyl)benzene
- 847450-36-6
-
- Inchi: 1S/C10H6Br2F6/c11-3-5-1-7(9(13,14)15)6(4-12)2-8(5)10(16,17)18/h1-2H,3-4H2
- InChI Key: UKPAVOMAVATINO-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C(F)(F)F)C(CBr)=CC=1C(F)(F)F
Computed Properties
- Exact Mass: 399.87199Da
- Monoisotopic Mass: 397.87404Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 0Ų
1,4-Bis(bromomethyl)-2,5-bis(trifluoromethyl)benzene Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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